Cas no 40371-51-5 ((S)-(-)-4-Amino-2-hydroxybutyric acid)

• Product Name: (S)-(-)-4-Amino-2-hydroxybutyric acid
• CAS No: 40371-51-5
• MF: C₄H₉NO₃
• MW: 119.1192
• MDL: MFCD00674110
• CID: 55209
• PubChem ID: 2733929
• Update Time: 2025-05-21

(S)-(-)-4-Amino-2-hydroxybutyric acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Amino-2-hydroxybutanoic acid
• (S)-(&#8722
• (S)-(-)-4-Amino-2-hydroxybutyric acid
• (S)-4-Amino-2-hydroxybutyric acid
• (S)-(+)-4-AMINO-3-HYDROXYBUTANOIC ACID
• (S)-(?)-4-Amino-2-hydroxybutyric acid
• L--a-Hydroxy-amino butyric acid
• Butanoicacid, 4-amino-2-hydroxy-, (S)-
• 4-Amino-(2S)-hydroxybutyric acid
• L-(-)-4-Amino-2-hydroxybutyric acid
• L-(-)-g-Amino-a-hydroxybutyric acid
• L-4-Amino-2-hydroxybutyric acid
• L-g-Amino-a-hydroxybutyricacid
• (2S)-4-amino-2-hydroxybutanoic acid
• Butanoic acid, 4-amino-2-hydroxy-, (2S)-
• (S)-(-)-4-Amino-2-hydroxybutyricacid
• (S)-(-)-Amino-2-hydroxybutyric acid
• PubChem23215
• l-2-hydroxy-4-aminobutyric acid
• (S)-4-Amino-2-hydroxybutyricacid
• Amikacin impurity I
• DB-005561
• CS-W002667
• (S)-(-)-4-Amino-2-hydroxybutyric acid, 96%
• 2(S)-hydroxy-4-amino-butyric acid
• Q-103171
• 2Z3NQ8MG2T
• L-gamma-Amino-alpha-hydroxybutyric acid
• L-.GAMMA.-AMINO-.ALPHA.-HYDROXYBUTYRIC ACID
• 4-Amino-2-hydroxybutyric acid, (S)-(-)-
• EN300-86223
• SCHEMBL571055
• L-(-)-gamma-Amino-alpha-hydroxybutyric acid
• AKOS005258875
• UNII-2Z3NQ8MG2T
• (S)-4-amino-2-hydroxybutanoicacid
• 4-amino-2-(S)-hydroxy-butyric acid
• J-509628
• A1438
• (2S)-4-amino-2-hydroxybutyric acid
• Z1203578154
• MFCD00674110
• 40371-51-5
• L-(-)-.GAMMA.-AMINO-.ALPHA.-HYDROXYBUTYRIC ACID
• AKOS006238604
• AC-1318
• Amikacin impurity I, European Pharmacopoeia (EP) Reference Standard
• AS-10799
• Butanoic acid, 4-amino-2-hydroxy-, (S)-

• MDL： MFCD00674110
• Inchi： 1S/C4H9NO3/c5-2-1-3(6)4(7)8/h3,6H,1-2,5H2,(H,7,8)/t3-/m0/s1
• InChI Key： IVUOMFWNDGNLBJ-VKHMYHEASA-N
• SMILES： O([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 119.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3126 (rough estimate)
• Melting Point: 200-203 °C (lit.)
• Boiling Point: 361.8°C at 760 mmHg
• Flash Point: 172.6℃
• Refractive Index: -30 ° (C=1, H2O)
• Water Partition Coefficient: almost transparency
• PSA: 83.55000
• LogP: -0.51900
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Specific Rotation: -30 º (c=1, water)
• Optical Activity: [α]23/D −30°, c = 1 in H2O
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

(S)-(-)-4-Amino-2-hydroxybutyric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S37/39-S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-(-)-4-Amino-2-hydroxybutyric acid

Research Brief on (S)-(-)-4-Amino-2-hydroxybutyric acid (CAS: 40371-51-5): Recent Advances and Applications

(S)-(-)-4-Amino-2-hydroxybutyric acid (CAS: 40371-51-5) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel antibiotics, neuromodulators, and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and therapeutic potential.

One of the most notable advancements in the study of (S)-(-)-4-Amino-2-hydroxybutyric acid is its role in the development of aminoglycoside antibiotics. Researchers have demonstrated that this compound can be incorporated into the structure of antibiotics to enhance their efficacy against resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of (S)-(-)-4-Amino-2-hydroxybutyric acid exhibit improved binding affinity to bacterial ribosomes, thereby overcoming common resistance mechanisms. This finding opens new avenues for the design of next-generation antibiotics to combat multidrug-resistant infections.

In addition to its antibacterial properties, (S)-(-)-4-Amino-2-hydroxybutyric acid has shown promise in neurological research. A recent investigation published in Neuropharmacology explored its potential as a modulator of glutamate receptors, which play a crucial role in synaptic plasticity and cognitive function. The study reported that this compound could selectively interact with specific receptor subtypes, offering a potential therapeutic strategy for neurodegenerative disorders such as Alzheimer's disease. These findings underscore the versatility of (S)-(-)-4-Amino-2-hydroxybutyric acid in addressing diverse medical challenges.

The synthetic methodologies for (S)-(-)-4-Amino-2-hydroxybutyric acid have also seen significant improvements. A 2022 paper in Organic Letters described an efficient enantioselective synthesis route using asymmetric catalysis, which achieved high yields and excellent stereochemical purity. This advancement not only facilitates the large-scale production of the compound but also enables the exploration of its derivatives with tailored properties. Such synthetic innovations are critical for accelerating the translation of laboratory findings into clinical applications.

Despite these promising developments, challenges remain in the optimization of (S)-(-)-4-Amino-2-hydroxybutyric acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound. Future studies should focus on structure-activity relationships and in vivo efficacy to guide the rational design of more effective and safer drugs.

In conclusion, (S)-(-)-4-Amino-2-hydroxybutyric acid (CAS: 40371-51-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in antibiotic development and neurological research. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, paving the way for innovative therapeutic solutions. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare.